BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: H-Tic-Oet.HCI (CAS
Number 15912-56-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Tic-Oet.HCI

Cat. No.: B579707

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-Tic-Oet.HCI, identified by the CAS number 15912-56-8, is the hydrochloride salt of (S)-Ethyl
1,2,3,4-tetrahydroisoquinoline-3-carboxylate. This compound belongs to the class of 1,2,3,4-
tetrahydroisoquinoline (THIQ) derivatives, a significant scaffold in medicinal chemistry known
for a wide range of biological activities. The constrained cyclic structure of the THIQ nucleus
makes it a valuable building block in the design of novel therapeutic agents, particularly those
targeting the central nervous system and cardiovascular system. This technical guide provides
a comprehensive overview of the available technical data, synthetic methodologies, and
potential therapeutic applications of H-Tic-Oet.HCI and its derivatives.

Chemical and Physical Properties

A summary of the key chemical and physical properties of H-Tic-Oet.HCI is presented in the
table below. This data is crucial for its handling, formulation, and analytical characterization.
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Property Value Reference
CAS Number 15912-56-8 N/A
Molecular Formula C12H16CINO2 N/A
Molecular Weight 241.72 g/mol N/A

(S)-ethyl 1,2,3,4-
IUPAC Name tetrahydroisoquinoline-3- N/A

carboxylate hydrochloride

H-Tic-Oet.HCI, (S)-3-

Ethoxycarbonyl-1,2,3,4-
Synonyms _ o N/A
tetrahydroisoquinolinium

chloride
Appearance White to off-white solid N/A
Purity Typically >95% N/A
N Store at 2-8°C in a dry, dark
Storage Conditions N/A
place.

Synthesis and Experimental Protocols

The synthesis of H-Tic-Oet.HCI and related THIQ derivatives is a well-documented area of
organic chemistry. The core tetrahydroisoquinoline structure is often formed via the Pictet-
Spengler reaction.

General Synthesis of Racemic 1,2,3,4-
Tetrahydroisoquinoline-3-carboxylic acid ethyl ester
hydrochloride

A common synthetic route to the racemic mixture of the ethyl ester of 1,2,3,4-
tetrahydroisoquinoline-3-carboxylic acid involves a multi-step process.

Experimental Workflow:
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Phenylalanine Reaction with Formation of Esterification with Ethyl 1,2,3,4 ydroi T d
Y Formaldehyde and HCI 1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid Ethanol and Thionyl Chloride (racemic mixture)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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